Cas no 145435-72-9 (Gamithromycin)

Gamithromycin is a semi-synthetic macrolide antibiotic derived from azithromycin, specifically developed for veterinary use. It exhibits potent antibacterial activity against Gram-positive and some Gram-negative pathogens, particularly targeting respiratory infections in livestock. Its extended half-life and high tissue penetration ensure prolonged therapeutic effects, reducing dosing frequency. Gamithromycin is highly effective against Mannheimia haemolytica, Pasteurella multocida, and Mycoplasma species, making it a valuable tool in bovine and swine respiratory disease management. The compound’s stability and low minimum inhibitory concentrations (MICs) contribute to its efficacy, while its unique pharmacokinetic profile minimizes resistance development. It is typically administered as a single subcutaneous or intramuscular injection for optimal convenience and compliance.
Gamithromycin structure
Gamithromycin structure
Product Name:Gamithromycin
CAS No:145435-72-9
MF:C40H76N2O12
MW:777.037653923035
MDL:MFCD09954125
CID:64925
PubChem ID:59364992
Update Time:2025-05-24

Gamithromycin Chemical and Physical Properties

Names and Identifiers

    • Gamithromycin
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-13-[(2,6-dideoxy-3-Cmethyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-7-propyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-1-oxa-7-azacyclopentadecan-15-one
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-13-[(2,6-dideoxy-3-Cmethyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-7-propyl-11-[[3,4,6-trideoxy-3-(dimethylamino
    • ZE856183S0
    • Gamithromycin [USAN:INN]
    • ML 1709460
    • C40H76N2O12
    • 7184AA
    • 435G729
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-7-propyl-1-oxa-7-azacyclopentadecan-15-one
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-13-((2,6-DIDEOXY-3-C-METHYL-3-O-METHYL-.ALPHA.-L-RIBO-HEXOPYRANOSYL)OXY)-2-ETHYL-3,4,10-TRIHYDROXY-3,5,8,10,12,14-HEXAMETHYL-7-PROPYL-11-((3,4,6-TRIDEOXY-3-(DIMETHYLAMINO)-.BETA.-D-XYLO-HEXOPYRANOSYL)OXY)-1-OXA-7-AZACYCLOPENTADECAN-15-ONE
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-13-[(2,6-Dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-7-propyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy]-1-oxa-7-azacyclopentadecan-15-one
    • Zactran
    • gamithromycinum
    • ML-1,709,460
    • C72760
    • AKOS016007692
    • 145435-72-9
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-11-(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-2-ethyl-3,4,10-trihydroxy-13-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-3,5,8,10,12,14-hexamethyl-7-propyl-1-oxa-7-azacyclopentadecan-15-one
    • s5328
    • 1-Oxa-7-azacyclopentadecan-15-one,13-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-7-propyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-,[2R-(2R*,3S*,4R*,5S*,8R*,10R*,11R*,12S*,13S*,14R*)]-
    • DTXSID90904260
    • gamitromicina
    • 1-OXA-7-AZACYCLOPENTADECAN-15-ONE, 13-((2,6-DIDEOXY-3-C-METHYL-3-O-METHYL-.ALPHA.-L-RIBO-HEXOPYRANOSYL)OXY)-2-ETHYL-3,4,10-TRIHYDROXY-3,5,8,10,12,14-HEXAMETHYL-7-PROPYL-11-((3,4,6-TRIDEOXY-3-(DIMETHYLAMINO)-.BETA.-D-XYLO-HEXOPYRANOSYL)OXY)-, (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-
    • DTXCID101333409
    • EX-A1349
    • GAMITHROMYCIN [USAN]
    • CHEMBL2107342
    • ML-1709460
    • MFCD09954125
    • GAMITHROMYCIN (EMA EPAR VETERINARY)
    • CHEBI:195437
    • CS-7858
    • ML-460
    • GAMITHROMYCIN [EMA EPAR VETERINARY]
    • GAMITHROMYCIN [INN]
    • UNII-ZE856183S0
    • GAMITHROMYCIN [MI]
    • DB11416
    • J-008105
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-13-((2,6-DIDEOXY-3-C-METHYL-3-O-METHYL-alpha-L-RIBO-HEXOPYRANOSYL)OXY)-2-ETHYL-3,4,10-TRIHYDROXY-3,5,8,10,12,14-HEXAMETHYL-7-PROPYL-11-((3,4,6-TRIDEOXY-3-(DIMETHYLAMINO)-beta-D-XYLO-HEXOPYRANOSYL)OXY)-1-OXA-7-AZACYCLOPENTADECAN-15-ONE
    • HY-108365
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-15-oxo-7-propyl-11-{[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy}-1-oxa-7-azacyclopentadecan-13-yl 2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranoside
    • Gamithromycin 100 microg/mL in Methanol
    • 1-Oxa-7-azacyclopentadecan-15-one,13-((2,6-dideoy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy 3,5,8,10,12,14-hexamethyl-7-propyl-11-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-, ((2R*, 3S*,4R*,5S*,8R*,10R*,11R*,12S*,13S*,14R*))-
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-13-[(2,6-Dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)
    • A884620
    • DS-4441
    • AC-32611
    • GAMITHROMYCIN [GREEN BOOK]
    • DA-53480
    • GLXC-10579
    • (2R,3S,4R,5S,8R,10R,11R,12S,13S,14R)-11-{[(2S,3R,4S,6R)-4-(DIMETHYLAMINO)-3-HYDROXY-6-METHYLOXAN-2-YL]OXY}-2-ETHYL-3,4,10-TRIHYDROXY-13-{[(2R,4R,5S,6S)-5-HYDROXY-4-METHOXY-4,6-DIMETHYLOXAN-2-YL]OXY}-3,5,8,10,12,14-HEXAMETHYL-7-PROPYL-1-OXA-7-AZACYCLOPENTADECAN-15-ONE
    • MDL： MFCD09954125
    • Inchi： 1S/C40H76N2O12/c1-15-17-42-21-22(3)33(44)40(11,48)29(16-2)52-36(46)26(7)32(53-30-20-39(10,49-14)34(45)27(8)51-30)25(6)35(38(9,47)19-23(42)4)54-37-31(43)28(41(12)13)18-24(5)50-37/h22-35,37,43-45,47-48H,15-21H2,1-14H3/t22-,23+,24+,25-,26+,27-,28-,29+,30-,31+,32-,33+,34-,35+,37-,38+,39+,40+/m0/s1
    • InChI Key： VWAMTBXLZPEDQO-UZSBJOJWSA-N
    • SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)N(CCC)C[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)O

Computed Properties

  • Exact Mass: 776.54000
  • Monoisotopic Mass: 776.54
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 9
  • Complexity: 1180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 18
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 180

Experimental Properties

  • Boiling Point: 833.0±65.0°C at 760 mmHg
  • PSA: 180.08000
  • LogP: 2.61880

Gamithromycin Security Information

  • Hazard Statement： H315-H319-H335
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Gamithromycin Pricemore >>

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Gamithromycin Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:145435-72-9)Gamithromycin
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Purity:99.9%
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(CAS:145435-72-9)Gamithromycin
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(CAS:145435-72-9)Gamithromycin
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Suzhou Senfeida Chemical Co., Ltd
(CAS:145435-72-9)Gamithromycin
sfd17967
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:145435-72-9)Gamithromycin
LE12487
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email